Cas no 2919-19-9 (1,1-Di(o-tolyl)ethylene)

• Product Name: 1,1-Di(o-tolyl)ethylene
• CAS No: 2919-19-9
• MF: C₁₆H₁₆
• MW: 208.298244476318
• MDL: MFCD00043635
• CID: 266595
• PubChem ID: 137764
• Update Time: 2025-10-29

1,1-Di(o-tolyl)ethylene Chemical and Physical Properties

Names and Identifiers

• 1,1-DI(O-TOLYL)ETHYLENE
• 1-methyl-2-[1-(2-methylphenyl)ethenyl]benzene
• 1,1-Bis-o-tolyl-aethylen
• 1,1-Di-o-tolyl-aethen
• 1,1-Di-o-tolyl-aethylen
• 1,1-di-o-tolyl-ethene
• 2919-19-9
• FT-0606085
• 1-Methyl-2-[1-(2-methylphenyl)vinyl]benzene
• 1,1-ditolylethylene
• AKOS015840506
• 1-Methyl-2-[1-(2-methylphenyl)vinyl]benzene #
• 2,2'-(Ethene-1,1-diyl)bis(methylbenzene)
• MUZMRKGPXHDTOF-UHFFFAOYSA-N
• 1,1-di-(o-Tolyl)ethylene
• 1,1-Di-o-tolylethylene
• MFCD00043635
• DTXSID60183444
• 1,1-Di(o-tolyl)ethylene

• MDL： MFCD00043635
• Inchi： 1S/C16H16/c1-12-8-4-6-10-15(12)14(3)16-11-7-5-9-13(16)2/h4-11H,3H2,1-2H3
• InChI Key： MUZMRKGPXHDTOF-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C)C(=C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 208.12500
• Monoisotopic Mass: 208.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.3

Experimental Properties

• Density: 0.971
• Boiling Point: 306.1°C at 760 mmHg
• Flash Point: 142.8°C
• Refractive Index: 1.565
• PSA: 0.00000
• LogP: 4.36490

Additional information on 1,1-Di(o-tolyl)ethylene

Comprehensive Guide to 1,1-Di(o-tolyl)ethylene (CAS No. 2919-19-9): Properties, Applications, and Market Insights

1,1-Di(o-tolyl)ethylene (CAS No. 2919-19-9) is a specialized organic compound with a unique molecular structure, making it valuable in various industrial and research applications. This compound, also known as 1,1-bis(2-methylphenyl)ethylene, belongs to the class of diarylethylenes, which are widely studied for their chemical reactivity and potential uses in materials science. In this article, we delve into the properties, synthesis methods, applications, and market trends of 1,1-Di(o-tolyl)ethylene, providing a detailed resource for chemists, researchers, and industry professionals.

The molecular formula of 1,1-Di(o-tolyl)ethylene is C₁₆H₁₆, and it features two o-tolyl groups attached to a central ethylene unit. This structure imparts distinct chemical characteristics, such as stability under moderate conditions and reactivity in the presence of catalysts. Researchers often explore its role in polymerization reactions and as a precursor for more complex organic molecules. The compound's thermal stability and solubility in common organic solvents like toluene and dichloromethane make it versatile for laboratory and industrial processes.

One of the key applications of 1,1-Di(o-tolyl)ethylene is in the field of advanced materials. Its ability to participate in cross-coupling reactions has made it a candidate for developing novel polymers with tailored properties. For instance, it can be used to synthesize high-performance plastics or liquid crystal displays (LCDs), where precise molecular alignment is critical. Additionally, its derivatives are investigated for potential use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the growing demand for sustainable energy solutions.

In recent years, the demand for specialty chemicals like 1,1-Di(o-tolyl)ethylene has surged, driven by advancements in green chemistry and circular economy initiatives. Companies are increasingly focusing on eco-friendly synthesis routes, reducing waste, and improving yield efficiency. This compound's role in catalysis and material science aligns with these trends, making it a subject of interest for sustainable innovation. Researchers are also exploring its potential in pharmaceutical intermediates, though this area requires further study to ensure safety and efficacy.

From a market perspective, 1,1-Di(o-tolyl)ethylene is primarily supplied by specialty chemical manufacturers and research reagent suppliers. Its niche applications mean that production volumes are relatively low compared to bulk chemicals, but its high value justifies the investment. Pricing trends reflect its specialized nature, with fluctuations tied to raw material availability and R&D activity. For buyers, it's essential to source from reputable suppliers who provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure quality and consistency.

For those working with 1,1-Di(o-tolyl)ethylene, safety is a priority. While it is not classified as hazardous under standard regulations, proper handling procedures—such as using personal protective equipment (PPE) and working in a well-ventilated area—are recommended. Storage should be in a cool, dry place, away from direct sunlight and incompatible substances. These precautions align with broader industry standards for handling organic compounds in laboratory and industrial settings.

In conclusion, 1,1-Di(o-tolyl)ethylene (CAS No. 2919-19-9) is a versatile and valuable compound with applications spanning materials science, organic synthesis, and emerging technologies. Its unique structure and reactivity make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As the chemical industry evolves, compounds like 1,1-Di(o-tolyl)ethylene will continue to play a pivotal role in developing next-generation materials and solutions.